Cas no 167088-03-1 (Acetamide, 2-amino-N-(4-cyanophenyl)-)

• Product Name: Acetamide, 2-amino-N-(4-cyanophenyl)-
• CAS No: 167088-03-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 3808721
• PubChem ID: 18788946
• Update Time: 2025-10-18

Acetamide, 2-amino-N-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(4-cyanophenyl)-
• 2-Amino-N-(4-cyanophenyl)acetamide
• AKOS008945442
• 167088-03-1
• CS-0294109
• G50571
• ZUTONSVCWQYYCH-UHFFFAOYSA-N
• EN300-6767114
• N1 -(4-cyanophenyl)glycinamide
• SCHEMBL8044037

• Inchi： 1S/C9H9N3O/c10-5-7-1-3-8(4-2-7)12-9(13)6-11/h1-4H,6,11H2,(H,12,13)
• InChI Key： ZUTONSVCWQYYCH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C=C1)(=O)CN

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų

Additional information on Acetamide, 2-amino-N-(4-cyanophenyl)-

Comprehensive Overview of Acetamide, 2-amino-N-(4-cyanophenyl)- (CAS No. 167088-03-1)

Acetamide, 2-amino-N-(4-cyanophenyl)- (CAS No. 167088-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique acetamide backbone and 4-cyanophenyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an amino group and a cyano functionality, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for 2-amino-N-(4-cyanophenyl)acetamide has surged due to its role in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound’s cyano group enhances its binding affinity to biological targets, a feature frequently explored in cancer therapeutics and neurodegenerative disease research. These attributes align with trending searches like "acetamide derivatives in drug design" and "cyanophenyl compounds for medicinal chemistry," reflecting its relevance in contemporary science.

The synthesis of Acetamide, 2-amino-N-(4-cyanophenyl)- typically involves condensation reactions between 2-aminoacetamide and 4-cyanobenzoyl chloride, followed by purification via crystallization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for its application in high-throughput screening. This rigorous quality control addresses common user queries like "how to verify acetamide purity" and "analytical methods for cyanophenyl compounds," underscoring its technical importance.

Beyond pharmaceuticals, CAS No. 167088-03-1 is investigated for its utility in advanced materials, such as organic semiconductors and polymeric coatings. Its electron-withdrawing cyano group improves charge transport properties, a sought-after feature in optoelectronic devices. This dual applicability in life sciences and material engineering positions it as a versatile building block, resonating with searches like "cyanophenyl acetamides in electronics."

Environmental and safety profiles of 2-amino-N-(4-cyanophenyl)acetamide are also under scrutiny, driven by growing interest in green chemistry. Studies focus on optimizing its synthesis to minimize waste, aligning with queries such as "sustainable synthesis of acetamide derivatives." Regulatory compliance, particularly regarding REACH and FDA guidelines, further ensures its safe use in industrial and academic settings.

In summary, Acetamide, 2-amino-N-(4-cyanophenyl)- (CAS No. 167088-03-1) exemplifies the intersection of chemical innovation and practical application. Its multifaceted roles in drug development, material science, and sustainable chemistry make it a compound of enduring interest. As research progresses, its potential to address challenges in healthcare and technology will likely expand, solidifying its status as a key intermediate in modern chemistry.